Cas no 2229518-38-9 (4-(5-fluoro-2-nitrophenyl)methylpiperidine)

• Product Name: 4-(5-fluoro-2-nitrophenyl)methylpiperidine
• CAS No: 2229518-38-9
• MF: C₁₂H₁₅FN₂O₂
• MW: 238.258106470108
• CID: 5762414
• PubChem ID: 165763594
• Update Time: 2025-05-25

4-(5-fluoro-2-nitrophenyl)methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 4-[(5-fluoro-2-nitrophenyl)methyl]piperidine
• 2229518-38-9
• EN300-1793712
• 4-(5-fluoro-2-nitrophenyl)methylpiperidine

• Inchi： 1S/C12H15FN2O2/c13-11-1-2-12(15(16)17)10(8-11)7-9-3-5-14-6-4-9/h1-2,8-9,14H,3-7H2
• InChI Key： OHMOZDKTIPLTBQ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)CC1CCNCC1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 238.11175589g/mol
• Monoisotopic Mass: 238.11175589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 57.8Ų

Additional information on 4-(5-fluoro-2-nitrophenyl)methylpiperidine

4-(5-Fluoro-2-Nitrophenyl)Methylpiperidine: A Comprehensive Overview

The compound with CAS No 2229518-38-9, commonly referred to as 4-(5-fluoro-2-nitrophenyl)methylpiperidine, is a structurally complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique combination of a piperidine ring system and a substituted phenyl group, which contributes to its diverse biological activities and potential applications in drug development.

4-(5-Fluoro-2-nitrophenyl)methylpiperidine is a derivative of piperidine, a six-membered saturated heterocyclic amine, which serves as a versatile scaffold in organic synthesis. The presence of the fluoro and nitro substituents on the phenyl ring introduces electronic and steric effects that can significantly influence the compound's reactivity, solubility, and bioavailability. Recent studies have highlighted the importance of such substituents in modulating the pharmacokinetic properties of piperidine-based drugs.

One of the most notable aspects of this compound is its potential as a lead molecule in the development of novel therapeutic agents. Researchers have explored its ability to interact with various biological targets, including enzymes, receptors, and ion channels. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that 4-(5-fluoro-2-nitrophenyl)methylpiperidine exhibits potent inhibitory activity against certain kinase enzymes, which are implicated in cancer progression and inflammatory diseases.

The synthesis of 4-(5-fluoro-2-nitrophenyl)methylpiperidine involves a multi-step process that typically begins with the preparation of the substituted phenyl ring followed by its coupling with the piperidine moiety. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure derivatives, which are crucial for studying stereochemical effects on biological activity. This has opened new avenues for exploring the compound's enantioselective properties in drug design.

In terms of applications, 4-(5-fluoro-2-nitrophenyl)methylpiperidine has shown promise in several therapeutic areas. For example, its ability to modulate G-protein coupled receptors (GPCRs) makes it a potential candidate for treating central nervous system disorders such as anxiety and depression. Additionally, preclinical studies have indicated that this compound may possess anti-inflammatory and analgesic properties, further broadening its potential therapeutic utility.

From an environmental perspective, understanding the ecological impact of 4-(5-fluoro-2-nitrophenyl)methylpiperidine is essential for ensuring sustainable drug development practices. Recent research has focused on evaluating its biodegradability and toxicity profiles under various environmental conditions. These studies are critical for minimizing the ecological footprint of pharmaceutical compounds during their lifecycle.

In conclusion, 4-(5-fluoro-2-nitrophenyl)methylpiperidine represents a compelling example of how structural modifications can enhance the pharmacological properties of organic molecules. With ongoing research into its synthesis, biological activity, and applications, this compound continues to be a focal point in modern drug discovery efforts.